(2E)-2-cyano-N-(furan-2-ylmethyl)-2-[5-(2-methylbenzyl)-3-(4-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]ethanamide

• IUPAC Name: (2E)-2-cyano-N-(furan-2-ylmethyl)-2-[3-(4-methylphenyl)-5-[(2-methylphenyl)methyl]-4-oxo-1,3-thiazolidin-2-ylidene]acetamide
• InChI: InChI=1S/C26H23N3O3S/c1-17-9-11-20(12-10-17)29-25(31)23(14-19-7-4-3-6-18(19)2)33-26(29)22(15-27)24(30)28-16-21-8-5-13-32-21/h3-13,23H,14,16H2,1-2H3,(H,28,30)/b26-22+
• InChI Key: IJPISXVNTLAGTA-XTCLZLMSSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C(SC2=C(C#N)C(=O)NCC3=CC=CO3)CC4=CC=CC=C4C
• Isomeric SMILES: CC1=CC=C(C=C1)N\2C(=O)C(S/C2=C(\C#N)/C(=O)NCC3=CC=CO3)CC4=CC=CC=C4C
• Molecular Formula: C26H23N3O3S
• Molecular Weight: 457.5 g/mol

Description

(2E)-2-cyano-N-(furan-2-ylmethyl)-2-[5-(2-methylbenzyl)-3-(4-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]ethanamide is a useful research compound. Its molecular formula is C26H23N3O3S and its molecular weight is 457.55. The purity is usually 95%.
BenchChem offers high-quality (2E)-2-cyano-N-(furan-2-ylmethyl)-2-[5-(2-methylbenzyl)-3-(4-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]ethanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-2-cyano-N-(furan-2-ylmethyl)-2-[5-(2-methylbenzyl)-3-(4-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]ethanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methods

Complex organic compounds, such as (2E)-2-cyano-N-(furan-2-ylmethyl)-2-[5-(2-methylbenzyl)-3-(4-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]ethanamide, often emerge from multi-step syntheses involving intricate reactions. For instance, the synthesis of N-heterocyclic carbene–silver(I) acetate complexes, which are structurally related, involves the reaction of symmetrically substituted 4,5-bis-(4-methylphenyl)-1H-imidazole with p-benzyl substituted halides, followed by a reaction with silver(I) acetate. These intricate steps often require specific conditions and can yield various derivatives, demonstrating the complexity and precision required in organic synthesis (Hackenberg et al., 2013).

Biological Activity

Compounds with structural similarities to the one mentioned have been examined for their biological activities. For example, certain N-heterocyclic carbene–silver(I) acetate complexes exhibit preliminary in vitro antibacterial activity against common bacteria like Staphylococcus aureus and Escherichia coli. Moreover, they've been tested for their cytotoxicity against human cancer cell lines, demonstrating the potential for pharmaceutical applications (Hackenberg et al., 2013).

Catalytic Activity

Some compounds, after undergoing certain reactions, have shown catalytic activities. For example, N-heterocyclic carbene palladium(II) complexes have been tested as catalysts in direct arylation of furans, thiophenes, and thiazoles, indicating the role of complex organic compounds in facilitating or catalyzing chemical reactions (Karaca et al., 2015).